Cas no 823227-08-3 (Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-)

• Product name: Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-
• CAS No: 823227-08-3
• MF: C₁₉H₁₀ClN
• MW: 287.742403507233
• CID: 694197
• PubChem ID: 71419251

Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-
• 2-[6-(4-chlorophenyl)hex-3-en-1,5-diynyl]benzonitrile
• 823227-08-3
• 2-[6-(4-Chlorophenyl)hex-3-ene-1,5-diyn-1-yl]benzonitrile
• DTXSID10838518

• Inchi： InChI=1S/C19H10ClN/c20-19-13-11-16(12-14-19)7-3-1-2-4-8-17-9-5-6-10-18(17)15-21/h1-2,5-6,9-14H
• InChI Key： FAQDTYIDNDMZSE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#CC=CC#CC2=CC=C(C=C2)Cl)C#N

Computed Properties

• Exact Mass: 287.0501770g/mol
• Monoisotopic Mass: 287.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 23.8Ų